2-azaspiro[4.5]decane-8-carboxylic acid hydrochloride

• IUPAC Name: 2-azaspiro[4.5]decane-8-carboxylic acid;hydrochloride
• InChI: InChI=1S/C10H17NO2.ClH/c12-9(13)8-1-3-10(4-2-8)5-6-11-7-10;/h8,11H,1-7H2,(H,12,13);1H
• InChI Key: MRMLNISSPUHYNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1C(=O)O)CCNC2.Cl
• Molecular Formula: C10H18ClNO2
• Molecular Weight: 219.71 g/mol

Description

2-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride, also known as 2-Azaspirodecane-8-carboxylic acid hydrochloride, is an organic compound commonly used in laboratory experiments. It is a bicyclic molecule containing a spiro ring system and an eight-carbon side-chain. This compound is an important building block in organic synthesis, as it is used to synthesize a variety of compounds with a variety of functional groups. It has been used in the synthesis of a variety of drugs, including anti-inflammatory agents and antibiotics. Additionally, it has been used in the synthesis of a variety of peptides and peptidomimetics. Furthermore, this compound has been used in the study of the biochemical and physiological effects of certain drugs, as well as in the development of new drugs.

Mechanism of Action

The mechanism of action of 2-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride is not well understood. It is thought to interact with a variety of proteins and enzymes in the body, leading to changes in the biochemical and physiological processes of the body. It is also thought to interact with receptor sites on the cell surface, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects
2-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as to have an effect on the central nervous system. It has also been shown to have an effect on the cardiovascular system, as well as on the immune system. Additionally, it has been shown to have an effect on the metabolism of carbohydrates, proteins, and lipids.

Advantages and Limitations for Lab Experiments

2-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride has a number of advantages for use in laboratory experiments. It is relatively inexpensive and readily available. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. Furthermore, it is relatively non-toxic and has a low vapor pressure, making it safe to use in laboratory experiments.
However, there are some limitations to the use of this compound in laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very soluble in organic solvents, making it difficult to use in organic synthesis. Furthermore, it is not very stable in the presence of acids and bases, making it difficult to use in certain types of reactions.

Future Directions

There are a number of potential future directions for the use of 2-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride. One potential direction is the development of new drugs based on this compound. Additionally, this compound could be used to develop new peptides and peptidomimetics, as well as new anti-inflammatory agents and antibiotics. Additionally, this compound could be used in the study of the biochemical and physiological effects of certain drugs, as well as in the development of new drugs. Furthermore, this compound could be used in the study of the mechanism of action of certain drugs, as well as in the development of new drug delivery systems. Finally, this compound could be used in the study of the metabolism of carbohydrates, proteins, and lipids.

Synthesis Methods

2-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride can be synthesized using a variety of methods. The most common method is a two-step synthesis involving the reaction of 2-azaspiro[4.5]decane-8-carboxylic acid with hydrochloric acid. This reaction forms a salt, which can then be purified by recrystallization. Other methods of synthesis include oxidation of the acid, reaction of the acid with an amine, and reaction of the acid with a Grignard reagent.

Scientific Research Applications

2-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of drugs, including anti-inflammatory agents and antibiotics. Additionally, it has been used in the synthesis of a variety of peptides and peptidomimetics. Furthermore, this compound has been used in the study of the biochemical and physiological effects of certain drugs, as well as in the development of new drugs.